Cas no 29372-98-3 (1-(Cyclohex-2-enyl)ethanone)

1-(Cyclohex-2-enyl)ethanone structure
1-(Cyclohex-2-enyl)ethanone structure
Product Name:1-(Cyclohex-2-enyl)ethanone
CAS No:29372-98-3
MF:C8H12O
MW:124.180282592773
CID:2927859
PubChem ID:12556218
Update Time:2025-04-21

1-(Cyclohex-2-enyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL1785347
    • 1-(Cyclohex-2-en-1-yl)ethan-1-one
    • 1-(Cyclohex-2-enyl)ethanone
    • tetrahydroacetophenone
    • 29372-98-3
    • Inchi: 1S/C8H12O/c1-7(9)8-5-3-2-4-6-8/h3,5,8H,2,4,6H2,1H3
    • InChI Key: ZAVHBBVUMWAKJI-UHFFFAOYSA-N
    • SMILES: O=C(C)C1C=CCCC1

Computed Properties

  • Exact Mass: 124.088815002g/mol
  • Monoisotopic Mass: 124.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.1Ų
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